Cas no 1203242-56-1 (N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide)
N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
- AKOS024512347
- 1203242-56-1
- N-cyclohexyl-N-ethyl-1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidine-4-carboxamide
- F5528-0870
- VU0646353-1
- N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide
-
- Inchi: 1S/C25H34N4O2/c1-3-29(20-9-5-4-6-10-20)25(30)19-15-17-28(18-16-19)24-14-13-22(26-27-24)21-11-7-8-12-23(21)31-2/h7-8,11-14,19-20H,3-6,9-10,15-18H2,1-2H3
- InChI Key: NRGPBBRKJYBZRF-UHFFFAOYSA-N
- SMILES: N1(C2=NN=C(C3=CC=CC=C3OC)C=C2)CCC(C(N(C2CCCCC2)CC)=O)CC1
Computed Properties
- Exact Mass: 422.26817634g/mol
- Monoisotopic Mass: 422.26817634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 58.6Ų
N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5528-0870-2μmol |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-5μmol |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-10μmol |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-20μmol |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-1mg |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-2mg |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-3mg |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-4mg |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-5mg |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5528-0870-10mg |
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
1203242-56-1 | 10mg |
$118.5 | 2023-09-09 |
N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide
Recent Advances in the Study of N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1203242-56-1)
The compound N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1203242-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and piperidine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide exhibits selective binding affinity towards certain receptors involved in neurological and inflammatory pathways. This selectivity makes it a candidate for further investigation in the treatment of disorders such as Parkinson's disease and chronic inflammation.
Recent synthetic methodologies have also been refined to improve the yield and purity of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route, which enhances the scalability of production while maintaining high enantiomeric purity. This advancement is critical for facilitating preclinical and clinical studies, ensuring a consistent supply of the compound for further research.
In vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic profiles of N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide. Notably, the compound demonstrates favorable bioavailability and metabolic stability, which are essential attributes for its progression into clinical trials. Animal models have shown that it effectively crosses the blood-brain barrier, supporting its potential application in central nervous system (CNS) disorders.
Despite these promising findings, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and dose-response analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.
In conclusion, N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1203242-56-1) represents a compelling area of research in chemical biology and drug development. Its unique structural features and biological activity underscore its potential as a lead compound for novel therapeutics. Continued investigation and collaboration will be pivotal in unlocking its full therapeutic potential.
1203242-56-1 (N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)